2-[1-(5-fluoro-2-methoxybenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine

• IUPAC Name: 1-(5-fluoro-2-methoxyphenyl)sulfonyl-5-pyridin-2-yl-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrole
• InChI: InChI=1S/C18H20FN3O3S/c1-25-16-6-5-14(19)10-17(16)26(23,24)22-9-7-13-11-21(12-15(13)22)18-4-2-3-8-20-18/h2-6,8,10,13,15H,7,9,11-12H2,1H3
• InChI Key: OXBHMABJYRZMTH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)S(=O)(=O)N2CCC3C2CN(C3)C4=CC=CC=N4
• Molecular Formula: C18H20FN3O3S
• Molecular Weight: 377.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the synthesis of the pyrrole and pyridine rings, followed by the introduction of the benzenesulfonyl group. The fluorine and methoxy groups would likely be introduced through a substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of any functional groups. It’s likely to be a solid at room temperature, and its solubility would depend on the specific functional groups present in the molecule.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. It’s important to use personal protective equipment and follow standard safety procedures when handling and storing this compound.

Mechanism of Action

Target of Action

For instance, the pyrrole ring is a key structural component in many biologically active compounds .

Mode of Action

The presence of a pyrrole ring and a benzenesulfonyl group suggests that it may interact with its targets through a variety of non-covalent interactions, including hydrogen bonding, pi-stacking, and electrostatic interactions .

Biochemical Pathways

Compounds containing pyrrole rings have been shown to interact with a variety of biochemical pathways, including those involved in signal transduction, enzyme inhibition, and gene regulation .

Pharmacokinetics

The presence of a benzenesulfonyl group and a pyrrole ring suggests that it may have good bioavailability, as these functional groups are commonly found in orally bioavailable drugs .

Result of Action

Compounds containing pyrrole rings have been shown to exhibit a variety of biological activities, including antibacterial, antifungal, and anticancer activities .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially affect the activity and stability of the compound .